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Compound of Interest

Compound Name: 2,6-Dichlorocinnamic acid

Cat. No.: B181815

An In-depth Technical Guide on 2,6-Dichlorocinnamic Acid

This document provides core technical data on 2,6-Dichlorocinnamic acid, a halogenated
derivative of cinnamic acid. Due to its structural features, it has applications in various research
and industrial fields, including pharmaceuticals and medicinal chemistry.[1]

Molecular Data

The fundamental molecular properties of 2,6-Dichlorocinnamic acid are summarized below.

Property Value Citations
Molecular Formula C9H6CI202 [21[31[4]
Molecular Weight 217.05 g/mol [21[3114]

Applications and Research Context

2,6-Dichlorocinnamic acid serves as an intermediate in the synthesis of biologically active
molecules.[1] Halogenated cinnamic acids have been investigated for their potential cytotoxic
and apoptotic properties, making them of interest in the development of anti-cancer agents.[1]
Furthermore, this molecule can act as a scaffold for designing enzyme inhibitors that target key
proteins like lipoxygenases and cyclooxygenases.[1]
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Note: The scope of this document is limited to the molecular weight and formula of 2,6-
Dichlorocinnamic acid. Detailed experimental protocols and specific signaling pathways
involving this compound were not available in the initial information retrieval.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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